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Compound of Interest

3-methyl-1H-pyrazole-4-
Compound Name:
carbaldehyde

Cat. No.: B051541

Technical Guide: 3-Methyl-1H-pyrazole-4-
carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 3-methyl-1H-pyrazole-4-
carbaldehyde, a heterocyclic aldehyde of significant interest in medicinal chemistry and
organic synthesis. This document outlines its chemical and physical properties, provides a
detailed experimental protocol for its synthesis, and illustrates the synthetic pathway.

Core Compound Data

3-Methyl-1H-pyrazole-4-carbaldehyde is a solid organic compound. Its key quantitative
properties are summarized in the table below for easy reference.
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Property Value Citations
CAS Number 112758-40-4 [1]12]
Molecular Formula CsHeN20 [1]
Molecular Weight 110.11 g/mol [11[2]
Melting Point 105-110 °C [2]
Appearance Solid [2]

Purity (Assay) 97% [2]
Storage Temperature 2-8°C [2]

Synthesis of 3-Methyl-1H-pyrazole-4-carbaldehyde

The primary method for the synthesis of 3-methyl-1H-pyrazole-4-carbaldehyde is the
Vilsmeier-Haack reaction. This reaction is a widely used method for the formylation of electron-
rich aromatic and heterocyclic compounds.

Experimental Protocol: Vilsmeier-Haack Reaction

The following is a generalized protocol for the synthesis of pyrazole-4-carbaldehydes, which
can be adapted for 3-methyl-1H-pyrazole-4-carbaldehyde.

Materials:

3-Methyl-1H-pyrazole (starting material)

Phosphorus oxychloride (POCIs)

N,N-Dimethylformamide (DMF)

Appropriate solvent (e.g., dichloromethane, dichloroethane)

Ice bath

Sodium bicarbonate solution (for neutralization)
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Extraction solvent (e.g., ethyl acetate)
Drying agent (e.g., anhydrous sodium sulfate)
Rotary evaporator

Purification apparatus (e.g., column chromatography)

Procedure:

Preparation of the Vilsmeier Reagent: In a flask equipped with a dropping funnel and a
magnetic stirrer, and under an inert atmosphere (e.g., nitrogen or argon), cool N,N-
dimethylformamide (DMF) in an ice bath. Add phosphorus oxychloride (POCIs) dropwise to
the cooled DMF with constant stirring. This exothermic reaction forms the Vilsmeier reagent,
a chloroiminium salt.

Formylation Reaction: Dissolve the starting material, 3-methyl-1H-pyrazole, in an appropriate
solvent. Add this solution dropwise to the prepared Vilsmeier reagent while maintaining the
low temperature with the ice bath.

Reaction Monitoring: After the addition is complete, the reaction mixture is typically stirred at
room temperature or gently heated for a period of time, which can range from a few hours to
overnight. The progress of the reaction should be monitored by a suitable technique, such as
thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, carefully pour the reaction mixture into crushed ice.
Neutralize the acidic solution by the slow addition of a sodium bicarbonate solution until the
pH is neutral or slightly basic.

Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl
acetate. Combine the organic layers.

Drying and Concentration: Wash the combined organic layers with brine, dry over an
anhydrous drying agent like sodium sulfate, filter, and concentrate the solvent using a rotary
evaporator to obtain the crude product.
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 Purification: Purify the crude 3-methyl-1H-pyrazole-4-carbaldehyde by a suitable method,
such as column chromatography on silica gel, to yield the pure product.

Synthetic Workflow

The following diagram illustrates the general workflow for the synthesis of 3-methyl-1H-
pyrazole-4-carbaldehyde via the Vilsmeier-Haack reaction.
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Caption: Synthetic workflow for 3-methyl-1H-pyrazole-4-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b051541?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-methyl-1H-pyrazole-4-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-methyl-1H-pyrazole-4-carbaldehyde
https://www.sigmaaldrich.com/HK/zh/product/aldrich/758477
https://www.benchchem.com/product/b051541#3-methyl-1h-pyrazole-4-carbaldehyde-cas-number-and-molecular-weight
https://www.benchchem.com/product/b051541#3-methyl-1h-pyrazole-4-carbaldehyde-cas-number-and-molecular-weight
https://www.benchchem.com/product/b051541#3-methyl-1h-pyrazole-4-carbaldehyde-cas-number-and-molecular-weight
https://www.benchchem.com/product/b051541#3-methyl-1h-pyrazole-4-carbaldehyde-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051541?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

